Cas no 1227465-69-1 (2-3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylethanamine)

• Product Name: 2-3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylethanamine
• CAS No: 1227465-69-1
• MF: C₆H₁₂ClN₃O₂
• MW: 193.631380081177
• CID: 1079307
• PubChem ID: 53433689
• Update Time: 2025-05-19

2-3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride
• {2-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]-ethyl}amine hydrochloride
• 2-[3-(METHOXYMETHYL)-1,2,4-OXADIAZOL-5-YL]ETHANAMINE HYDROCHLORIDE
• FT-0684334
• I05-1729
• KB-226926
• MolPort-019-931-438
• MFCD19103493
• DTXSID60700650
• EN300-6492347
• 2-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride
• (2-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl)amine hydrochloride
• 2-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine--hydrogen chloride (1/1)
• {2-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride
• CS-0216941
• F77136
• 1227465-69-1
• 2103402-79-3
• 2-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride
• Z1473042244
• {2-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}aminehydrochloride
• BS-45088
• AKOS015894658
• 2-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]ethanamine(SALTDATA: HCl)
• 2-3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylethanamine

• MDL： MFCD14690971
• Inchi： 1S/C6H11N3O2.ClH/c1-10-4-5-8-6(2-3-7)11-9-5;/h2-4,7H2,1H3;1H
• InChI Key： LTYAJZZSSYHXKK-UHFFFAOYSA-N
• SMILES： Cl.O1C(CCN)=NC(COC)=N1

Computed Properties

• Exact Mass: 193.0618043g/mol
• Monoisotopic Mass: 193.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2Ų

2-3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylethanamine

Introduction to Compound with CAS No 1227465-69-1 and Product Name: 2-3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylethanamine

The compound with the CAS number 1227465-69-1 and the product name 2-3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylethanamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic organic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this compound incorporates an oxadiazole core, which is a well-known pharmacophore in drug discovery, known for its ability to modulate various biological pathways.

The 2-3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylethanamine moiety introduces a unique functional group that enhances the compound's reactivity and binding affinity. This particular modification has been strategically designed to improve solubility and metabolic stability, making it a promising candidate for further development into therapeutic agents. The methoxymethyl group, in particular, plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological targets.

Recent studies have highlighted the potential of oxadiazole derivatives in the development of novel pharmaceuticals. The oxadiazole core is known for its stability and ability to engage in multiple hydrogen bonding interactions, which are essential for effective binding to biological receptors. In particular, derivatives of this class have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The compound with CAS No 1227465-69-1 is no exception and has been extensively studied for its potential therapeutic applications.

One of the most compelling aspects of this compound is its dual functionality. The presence of both the oxadiazole ring and the ethanamine side chain allows for versatile interactions with biological targets. This structural feature has been leveraged in the design of inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Preliminary computational studies suggest that this compound can effectively disrupt key enzymatic processes by binding to specific residues within the active sites of these enzymes.

In addition to its pharmacological potential, the compound with CAS No 1227465-69-1 exhibits interesting chemical properties that make it a valuable tool for synthetic chemistry. The methoxymethyl group provides a reactive site for further functionalization, enabling chemists to explore new derivatives with tailored properties. This flexibility has already been exploited in several synthetic protocols aimed at creating novel analogs with enhanced biological activity. Such synthetic strategies are crucial for optimizing drug candidates and improving their efficacy while minimizing side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. The use of high-purity reagents and controlled reaction environments ensures that the final product meets stringent quality standards required for pharmaceutical applications. These synthetic methodologies are critical for ensuring reproducibility and scalability in large-scale production.

From a regulatory perspective, compounds like those with CAS No 1227465-69-1 must undergo rigorous testing to demonstrate safety and efficacy before they can be considered for clinical use. Regulatory agencies worldwide have established comprehensive guidelines for evaluating new drug candidates, including toxicological studies, pharmacokinetic assessments, and clinical trials. The data generated from these studies provide critical insights into how the compound behaves within living systems and help determine its potential as a therapeutic agent.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in computational chemistry and high-throughput screening technologies. These tools have revolutionized drug discovery by enabling researchers to identify promising candidates more efficiently than ever before. The compound with CAS No 1227465-69-1 is a testament to this progress, as it represents a well-designed molecule that has emerged from cutting-edge research efforts aimed at addressing unmet medical needs.

In conclusion, the compound with CAS No 1227465-69-1 and product name 2-3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylethanamine is a remarkable example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups and its potential biological activities make it a compelling candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.